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Compound of Interest

Compound Name: Albonoursin

Cat. No.: B1666814

Essential Safety and Handling Guide for

Albonoursin
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and
disposal of Albonoursin. Adherence to these guidelines is essential to ensure personnel
safety and maintain the integrity of the compound.

Hazard Identification and Personal Protective
Equipment (PPE)

Albonoursin (CAS No. 1222-90-8) is classified as harmful if swallowed and very toxic to
aquatic life with long-lasting effects[1]. All personnel handling Albonoursin must use the
following personal protective equipment:
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PPE Category Item Specifications
) Must have side-shields to
Eye Protection Safety Goggles
protect from splashes.
Nitrile or neoprene gloves are
Hand Protection Chemical-resistant Gloves recommended. Inspect for
tears before use.
] ] ) A lab coat or a full protective
Body Protection Impervious Clothing )
suit should be worn.
A dust mask or respirator is
) ) ] ) necessary when handling the
Respiratory Protection Suitable Respirator

powdered form to avoid

inhalation.

Quantitative Data Summary

The following table summarizes key quantitative data for Albonoursin:

Property Value Source
Molecular Weight 256.30 g/mol [2]
CAS Number 1222-90-8 [2][3]
Storage Temperature (Powder) -20°C [1]
Storage Temperature (in

-80°C [1]
Solvent)
Melting Point 271-272 °C [4]

Experimental Protocols
Handling and Storage of Albonoursin Powder

Objective: To safely handle and store Albonoursin in its solid (powder) form.

Materials:
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e Albonoursin powder

o Appropriate PPE (see table above)
e Chemical fume hood

e Spatula

» Weighing paper

e Sealed, labeled storage vials

e -20°C freezer

Procedure:

» Preparation: Before handling, ensure you are wearing all required PPE. All manipulations of
Albonoursin powder must be conducted in a certified chemical fume hood to avoid
inhalation of dust particles.

» Weighing:
o Place a piece of weighing paper on a calibrated analytical balance within the fume hood.

o Carefully use a clean spatula to transfer the desired amount of Albonoursin powder onto
the weighing paper.

o Record the weight.

e Transfer:
o Carefully transfer the weighed powder into a pre-labeled storage vial.
o Ensure the vial is securely sealed.

e Storage:

o Store the sealed vial in a freezer at -20°C[1].
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o Update your chemical inventory log.
e Cleaning:

o Decontaminate the spatula and any other reusable equipment with an appropriate solvent
(e.g., ethanal).

o Dispose of the weighing paper and any other disposable materials in a designated
chemical waste container.

Reconstitution of Albonoursin

Objective: To safely dissolve Albonoursin powder in a suitable solvent.

Materials:

Albonoursin powder

e Appropriate PPE

e Chemical fume hood

e Volumetric flask

e Pipettes

e Appropriate solvent (e.g., DMSO, DMF)

» -80°C freezer

Procedure:

e Preparation: Don all required PPE and work within a chemical fume hood.
e Solvent Addition:

o Carefully add the desired volume of solvent to the vial containing the Albonoursin
powder.
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o The choice of solvent will depend on the specific experimental requirements.

e Dissolution:

o Gently swirl the vial or use a vortex mixer at a low setting to dissolve the powder
completely.

o Storage of Solution:
o If the solution is not for immediate use, store it in a securely sealed vial at -80°C[1].

o Clearly label the vial with the compound name, concentration, solvent, and date of
preparation.

Disposal Plan

All waste materials contaminated with Albonoursin must be disposed of in accordance with
federal, state, and local environmental regulations[1].

Procedure:
e Segregation:

o Collect all solid waste (e.g., contaminated gloves, weighing paper, pipette tips) in a
designated, sealed hazardous waste container.

o Collect all liquid waste (e.g., unused solutions, solvent rinses) in a separate, sealed
hazardous waste container.

e Labeling:

o Clearly label both solid and liquid waste containers with "Hazardous Waste" and "Contains
Albonoursin".

e Disposal:

o Arrange for pickup and disposal by a certified hazardous waste management company. Do
not dispose of Albonoursin waste down the drain or in regular trash.
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Visualized Workflows

The following diagrams illustrate the key operational workflows for handling Albonoursin.

Preparation Weighing Transfer & Storage Cleaning & Disposal
Don PPE ‘Work in Fume Hood Weigh Powder Transfer to VialH Store at -20°C Clean Equipment Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for handling Albonoursin powder.
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Caption: Disposal plan for Albonoursin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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